Cas no 15952-70-2 (3,5-Dichloro-2,4-difluoronitrobenzene)

• Product Name: 3,5-Dichloro-2,4-difluoronitrobenzene
• CAS No: 15952-70-2
• MF: C₆HCl₂F₂NO₂
• MW: 227.980446577072
• MDL: MFCD03094441
• CID: 50264
• PubChem ID: 2774003
• Update Time: 2025-11-02

3,5-Dichloro-2,4-difluoronitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1,3-Dichloro-2,4-difluoro-5-nitrobenzene
• 2,4-DIFLUORO-3,5-DICHLORO NITROBENZENE
• 3,5-DICHLORO-2,4-DIFLUORONITROBENZENE
• 3,5-Dichlor-2,4-difluornitrobenzol
• 2,4-Difluoro-3,5-dichloronitrobenzene
• AM61790
• CS-0320867
• Benzene, 1,3-dichloro-2,4-difluoro-5-nitro-
• MFCD03094441
• FT-0602469
• 15952-70-2
• DTXSID70378829
• A20572
• 3, 5-Dichloro-2,4-difluoronitrobenzene
• DS-1371
• AC-9704
• C6HCl2F2NO2
• SCHEMBL9343855
• AKOS015890100
• 1,3-dichloro-2,4-difluoro-5-nitro-benzene
• DB-022015
• 3,5-Dichloro-2,4-difluoronitrobenzene

• MDL： MFCD03094441
• Inchi： 1S/C6HCl2F2NO2/c7-2-1-3(11(12)13)6(10)4(8)5(2)9/h1H
• InChI Key： OWALCRQILZGQDH-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC(=C1F)[N+](=O)[O-])Cl)F

Computed Properties

• Exact Mass: 226.93500
• Monoisotopic Mass: 226.935
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8A^2
• XLogP3: 3.2

Experimental Properties

• Density: 1.706
• Boiling Point: 268°Cat760mmHg
• Flash Point: 115.9°C
• Refractive Index: 1.55
• PSA: 45.82000
• LogP: 3.70300

3,5-Dichloro-2,4-difluoronitrobenzene Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 3,5-Dichloro-2,4-difluoronitrobenzene

3,5-Dichloro-2,4-difluoronitrobenzene (CAS No. 15952-70-2): A Versatile Intermediate in Modern Chemistry

3,5-Dichloro-2,4-difluoronitrobenzene (CAS No. 15952-70-2) is a halogenated aromatic compound that has gained significant attention in the field of organic synthesis and material science. This compound, with its unique combination of chloro, fluoro, and nitro functional groups, serves as a critical building block for various high-value chemicals. Its molecular formula is C6HCl2F2NO2, and it is characterized by its pale yellow crystalline appearance.

The growing interest in 3,5-Dichloro-2,4-difluoronitrobenzene is driven by its applications in pharmaceuticals, agrochemicals, and advanced materials. Researchers and industry professionals frequently search for "synthesis of 3,5-Dichloro-2,4-difluoronitrobenzene" or "uses of halogenated nitrobenzenes," reflecting its relevance in contemporary chemistry. The compound's reactivity, particularly in nucleophilic substitution reactions, makes it a valuable intermediate for designing complex molecules.

One of the key advantages of 3,5-Dichloro-2,4-difluoronitrobenzene is its role in the development of fluorinated pharmaceuticals. Fluorinated compounds are increasingly sought after due to their enhanced metabolic stability and bioavailability. This aligns with the current trend in drug discovery, where "fluorine in medicinal chemistry" is a hot topic. The presence of both chloro and fluoro substituents in this compound allows for selective modifications, enabling the creation of targeted therapeutic agents.

In agrochemical research, 3,5-Dichloro-2,4-difluoronitrobenzene is utilized as a precursor for herbicides and pesticides. The demand for "eco-friendly agrochemical intermediates" has surged, and this compound fits well into sustainable farming practices due to its efficiency and lower environmental impact compared to traditional alternatives. Its structural features contribute to the development of compounds with improved pest resistance and reduced toxicity.

The compound's physical and chemical properties are also noteworthy. It has a molecular weight of 227.98 g/mol and a melting point range that makes it suitable for various industrial processes. Analytical techniques such as HPLC, GC-MS, and NMR are commonly employed to characterize 3,5-Dichloro-2,4-difluoronitrobenzene, ensuring its purity and quality for downstream applications.

From a market perspective, the global demand for halogenated aromatic compounds is on the rise, driven by advancements in pharmaceuticals and specialty chemicals. Searches for "suppliers of 3,5-Dichloro-2,4-difluoronitrobenzene" and "price trends for nitrobenzene derivatives" highlight its commercial significance. Manufacturers are focusing on scalable synthesis methods to meet this demand while adhering to environmental regulations.

In conclusion, 3,5-Dichloro-2,4-difluoronitrobenzene (CAS No. 15952-70-2) stands out as a multifunctional intermediate with broad applications. Its unique structure and reactivity make it indispensable in modern chemistry, particularly in the development of fluorinated drugs and sustainable agrochemicals. As research continues to explore its potential, this compound is poised to play an even greater role in scientific and industrial advancements.